Cas no 1261958-66-0 (4-(2-Methylthiophenyl)nicotinic acid)

• Product Name: 4-(2-Methylthiophenyl)nicotinic acid
• CAS No: 1261958-66-0
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD18323500
• CID: 2766071
• PubChem ID: 53229345
• Update Time: 2025-04-21

4-(2-Methylthiophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18323500
• 1261958-66-0
• 4-(2-METHYLTHIOPHENYL)NICOTINIC ACID
• 4-(2-Methylthiophenyl)nicotinic acid, 95%
• 4-(2-methylsulfanylphenyl)pyridine-3-carboxylic acid
• 4-(2-Methylthiophenyl)nicotinic acid

• MDL： MFCD18323500
• Inchi： 1S/C13H11NO2S/c1-17-12-5-3-2-4-10(12)9-6-7-14-8-11(9)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： IVGKNLRJGZJEPQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 245.05104977Da
• Monoisotopic Mass: 245.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.5Ų